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Compound of Interest

Compound Name: TMX-4153

Cat. No.: B10861552

Disclaimer: This document provides guidance on the safe handling of TMX-4153 based on
general principles for potent research compounds and information available in Safety Data
Sheets (SDS). The available SDS for TMX-4153 currently classifies it as a non-hazardous
substance; however, as a potent and novel research chemical, it should be handled with
caution.[1] Researchers should always consult the most recent SDS and perform a risk
assessment before beginning any work.

Essential, Immediate Safety and Logistical
Information

TMX-4153, also known as MOMIPP, is a selective PIKfyve inhibitor and a PIP4K2C PROTAC
degrader.[2] As with any potent research compound, minimizing exposure is the primary goal.
Engineering controls, administrative controls, and personal protective equipment (PPE) are all
critical components of a comprehensive safety plan.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure to TMX-4153. The required
level of PPE depends on the specific laboratory procedure, the quantity of the compound being
handled, and its physical form (e.g., powder or solution).
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Activity

Recommended PPE

Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-
purifying respirator (PAPR) or
supplied-air respirator-
Disposable, solid-front lab coat
with tight-fitting cuffs- Double-
gloving (e.g., nitrile)-
Disposable sleeves- Safety
glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
essential. Double-gloving
provides an extra barrier

against contamination.

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Single pair of
chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills.
Engineering controls like a
fume hood are the primary

means of protection.

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-
Appropriate gloves for the

solvent and compound

Focus on preventing skin
contact and eye exposure. The
specific procedure will dictate
the level of containment

needed.

General Laboratory Operations

- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to
protect against incidental

contact.

Quantitative Data Summary

The following table summarizes the available physical and chemical properties for TMX-4153.

Note that specific toxicological data such as Occupational Exposure Limits (OELs) and LD50

values are not available in the reviewed Safety Data Sheets.
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Property Value Source

CAS Number 2867519-91-1 MedchemExpress, TargetMol
Molecular Formula C59H67CIN1006S MedchemExpress

Molecular Weight 1079.74 g/mol MedchemExpress

Physical State Solid MedchemExpress

Solubility Soluble in DMSO MedchemExpress

Store at -20°C for short-term,
Storage MedchemExpress
-80°C for long-term

Operational and Disposal Plans

A systematic approach to handling TMX-4153 is essential for safety. The following workflow
outlines the key stages from receipt of the compound to its final disposal.

graph "Operational_Workflow" { rankdir="LR"; node [shape=Dbox, style=rounded,
fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge
[fontname="Arial", fontsize=9];

"Compound Receipt" -> "Inventory & Storage" [label="Log and store\nappropriately"];
"Inventory & Storage" -> "Risk Assessment" [label="Review SDS and\nplan experiment"]; "Risk
Assessment" -> "PPE Selection" [label="Based on procedure"]; "PPE Selection" -> "Handling &
Experimentation” [label="Weighing, solution prep,\netc."]; "Handling & Experimentation” ->
"Decontamination” [label="Clean work area\nand equipment”]; "Decontamination” -> "Waste
Disposal” [label="Segregate and\nlabel waste"]; }

Caption: General operational workflow for handling TMX-4153.

Proper disposal of TMX-4153 and contaminated materials is critical to prevent environmental
contamination and accidental exposure.
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Waste Type Disposal Procedure

- Collect in a sealed, labeled container.- Dispose
Unused TMX-4153 of as hazardous chemical waste according to

institutional and local regulations.

- Doff PPE carefully to avoid self-
Contaminated PPE (e.g., gloves, lab coat) contamination.- Place in a sealed bag or

container labeled as hazardous waste.

- Collect in a sealed, labeled container.- Do not
mix with other waste streams unless

Aqueous Waste compatibility is confirmed.- The container should
be clearly labeled with the chemical name and

concentration.

Contaminated Sharps - Dispose of in a designated sharps container.

Emergency Procedures: Chemical Spill Response

In the event of a chemical spill, a prompt and coordinated response is essential to minimize
harm to personnel and the environment. The following workflow outlines the steps to be taken.

graph "Spill_Response_Workflow" { rankdir="TB"; node [shape=box, style=rounded,
fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fonthame="Arial", fontsize=9];

subgraph "cluster_Immediate_Actions" { label = "Immediate Actions"; bgcolor="#F1F3F4";
"Alert Personnel” [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Evacuate Area"
[fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Attend to Injured" [fillcolor="#EA4335",
fontcolor="#FFFFFF"]; }

subgraph "cluster_Spill_Assessment" { label = "Spill Assessment"; bgcolor="#FBBCO05";
"Assess Hazard" [fontcolor="#202124"]; "Determine Spill Size" [fontcolor="#202124"]; }

subgraph "cluster_Cleanup_Procedure” { label = "Cleanup Procedure"; bgcolor="#4285F4";
"Don PPE" [fontcolor="#FFFFFF"]; "Contain Spill" [fontcolor="#FFFFFF"]; "Neutralize (if
applicable)" [fontcolor="#FFFFFF"]; "Absorb & Collect" [fontcolor="#FFFFFF"]; "Decontaminate
Area" [fontcolor="#FFFFFF"]; }
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subgraph "cluster_Post-Cleanup” { label = "Post-Cleanup”; bgcolor="#34A853"; "Dispose of
Waste" [fontcolor="#FFFFFF"]; "Report Incident" [fontcolor="#FFFFFF"]; }

"Alert Personnel” -> "Evacuate Area" -> "Attend to Injured”; "Attend to Injured" -> "Assess
Hazard"; "Assess Hazard" -> "Determine Spill Size"; "Determine Spill Size" -> "Don PPE"; "Don
PPE" -> "Contain Spill" -> "Neutralize (if applicable)" -> "Absorb & Collect" -> "Decontaminate
Area"; "Decontaminate Area" -> "Dispose of Waste" -> "Report Incident”; }

Caption: Step-by-step workflow for responding to a chemical spill.

o Alert personnel and evacuate the immediate area.

o If the spill is large, volatile, or in a poorly ventilated area, activate the fire alarm to evacuate
the building and notify emergency services.

o Attend to any injured or contaminated individuals. Use an emergency shower or eyewash
station as needed. Remove contaminated clothing.

« If the spill is small and you are trained and equipped to handle it, proceed with cleanup.

» Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and a lab
coat.

» Contain the spill using absorbent pads or other appropriate materials.

» Absorb the spilled material. For powders, carefully cover with a damp cloth or absorbent
material to prevent aerosolization.

e Collect the absorbed material and contaminated items in a sealed, labeled hazardous waste
container.

o Decontaminate the spill area with an appropriate solvent or detergent, followed by water.

» Dispose of all waste as hazardous waste according to institutional guidelines.

o Report the spill to your supervisor and the institutional environmental health and safety
office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for TMX-
4153]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861552#personal-protective-equipment-for-
handling-tmx-4153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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